
Phenylsilane: A Comprehensive Technical Guide
to Laboratory Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenylsilane

Cat. No.: B129415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling considerations for

phenylsilane in a laboratory setting. Phenylsilane is a versatile reagent in organic synthesis,

valued for its role as a reducing agent and in hydrosilylation reactions. However, its reactivity

and hazardous properties necessitate strict adherence to safety protocols to mitigate risks. This

document outlines the physical and chemical properties, hazards, safe handling procedures,

storage requirements, disposal methods, and emergency protocols associated with

phenylsilane. Detailed experimental protocols for its common applications are also provided.

Chemical and Physical Properties
Phenylsilane is a colorless liquid with a toluene-like odor.[1] It is highly flammable and reacts

with water.[2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Phenylsilane
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Property Value Reference(s)

Molecular Formula C₆H₈Si [1][3]

Molecular Weight 108.21 g/mol [1][3][4]

Appearance Clear, colorless liquid [1][2][4]

Odor Toluene-like [1]

Boiling Point 120 °C (at 760 mmHg) [4][5]

Melting Point -64 to -68 °C [2][4]

Density 0.877 g/mL at 25 °C [4][5]

Flash Point 8 °C (46.4 °F) - closed cup [2]

Refractive Index n20/D 1.510 [2][5]

Solubility Insoluble in water [2][6]

Hazard Identification and Classification
Phenylsilane is classified as a hazardous substance due to its flammability, reactivity, and

toxicity.[1][7] It is crucial for laboratory personnel to be fully aware of these hazards before

handling the compound. The GHS classification for phenylsilane is summarized in Table 2.

Table 2: GHS Hazard Classification of Phenylsilane
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Hazard Class Category Hazard Statement Reference(s)

Flammable Liquids 2

H225: Highly

flammable liquid and

vapor

[1][7]

Substances and

mixtures which in

contact with water

emit flammable gases

2

H261: In contact with

water releases

flammable gas

[7]

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[1][7]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[1][7]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1][7]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[1][7]

Specific target organ

toxicity — single

exposure

3
H335: May cause

respiratory irritation
[7]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures are paramount to ensure the safety of laboratory personnel. The

following workflow outlines the essential steps for safely handling phenylsilane.
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Preparation

Handling

Storage Waste Disposal

Preparation Handling

Storage Waste Disposal

Store in a Cool, Dry, Well-Ventilated Area Collect Waste in a Labeled, Closed Container

Spill Response Review SDS

Don Appropriate PPE

Work in a Fume Hood

Ground Equipment

Use under Inert Atmosphere

Transfer via Syringe/Cannula

Avoid Contact with Water

Avoid Heat, Sparks, and Open Flames

Store under Inert Gas

Keep Container Tightly Closed

Dispose of as Hazardous Waste
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Phenylsilane Spill Occurs

Assess Spill Size and Location

Small Spill (<100 mL) in a Controlled Area?

Large Spill or in a Public Area

No

Don Appropriate PPE

Yes

Evacuate the Area

Notify Emergency Services

Contain the Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate the Area

Dispose of as Hazardous Waste
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[M] Catalyst

Oxidative Addition

PhSiH₃

R-CH=CH₂

Alkene Coordination

H-[M]-SiH₂Ph

(R-CH=CH₂)-H-[M]-SiH₂Ph

Migratory Insertion

R-CH₂-CH₂-[M]-SiH₂Ph

Reductive Elimination

R-CH₂-CH₂-SiH₂Ph [M] Catalyst

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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